Cas no 2378502-92-0 (5-Chloro-2-cyanophenyl fluoranesulfonate)

• Product Name: 5-Chloro-2-cyanophenyl fluoranesulfonate
• CAS No: 2378502-92-0
• MF: C₇H₃ClFNO₃S
• MW: 235.620023012161
• CID: 5463751
• Update Time: 2025-10-21

5-Chloro-2-cyanophenyl fluoranesulfonate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-cyanophenyl fluoranesulfonate
• Z3919173220
• 5-Chloro-2-cyanophenyl fluoranesulfonate

• Inchi： 1S/C7H3ClFNO3S/c8-6-2-1-5(4-10)7(3-6)13-14(9,11)12/h1-3H
• InChI Key： UKJLSXHNBKXWRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)OS(=O)(=O)F

Computed Properties

• Exact Mass: 234.9506200 g/mol
• Monoisotopic Mass: 234.9506200 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.62
• XLogP3: 2.3
• Topological Polar Surface Area: 75.5

Additional information on 5-Chloro-2-cyanophenyl fluoranesulfonate

Recent Advances in the Study of 5-Chloro-2-cyanophenyl fluoranesulfonate (CAS: 2378502-92-0) in Chemical Biology and Pharmaceutical Research

The compound 5-Chloro-2-cyanophenyl fluoranesulfonate (CAS: 2378502-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 5-Chloro-2-cyanophenyl fluoranesulfonate as a versatile intermediate in the synthesis of biologically active molecules. Its fluoranesulfonate group is particularly noteworthy for its ability to participate in nucleophilic substitution reactions, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which are currently being evaluated for their efficacy in treating various cancers.

In addition to its synthetic utility, 5-Chloro-2-cyanophenyl fluoranesulfonate has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific protein tyrosine phosphatases (PTPs), which are implicated in several metabolic disorders. The study revealed that the chloro and cyano substituents on the phenyl ring play a critical role in binding to the active site of these enzymes, providing valuable insights for structure-activity relationship (SAR) optimization.

Another significant development involves the use of 5-Chloro-2-cyanophenyl fluoranesulfonate in proteolysis-targeting chimera (PROTAC) technology. Recent preclinical data indicate that derivatives of this compound can effectively recruit E3 ubiquitin ligases, facilitating the targeted degradation of disease-causing proteins. This approach holds promise for addressing previously undruggable targets in oncology and neurodegenerative diseases.

From a safety and pharmacokinetic perspective, preliminary studies suggest that 5-Chloro-2-cyanophenyl fluoranesulfonate exhibits favorable metabolic stability and moderate oral bioavailability in animal models. However, researchers caution that further optimization may be required to improve its selectivity and reduce potential off-target effects. Current efforts are focused on developing prodrug versions of this compound to enhance its therapeutic index.

The pharmaceutical industry has shown growing interest in 5-Chloro-2-cyanophenyl fluoranesulfonate, with several companies filing patents for its derivatives in the past two years. These patents cover various applications, including its use as a warhead in covalent inhibitors and as a linker in antibody-drug conjugates (ADCs). The compound's versatility positions it as a valuable asset in the drug discovery pipeline.

In conclusion, 5-Chloro-2-cyanophenyl fluoranesulfonate (CAS: 2378502-92-0) represents an exciting area of research in chemical biology and pharmaceutical development. Its unique chemical properties and diverse biological activities make it a promising candidate for multiple therapeutic applications. Future research directions should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.